Cas no 1187930-58-0 (5-Bromo-3-methyl-2-(2,2,2-trifluoroethoxy)pyridine)

• Product Name: 5-Bromo-3-methyl-2-(2,2,2-trifluoroethoxy)pyridine
• CAS No: 1187930-58-0
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• MDL: MFCD11858508
• CID: 2604082
• PubChem ID: 53408114
• Update Time: 2025-05-23

5-Bromo-3-methyl-2-(2,2,2-trifluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl-2-(2,2,2-trifluoroethoxy)pyridine
• 5-Bromo-3-methyl-2-(2,2,2-trifluoro-ethoxy)-pyridine
• CS-0342453
• MFCD11858508
• 1187930-58-0
• SCHEMBL17316585
• DB-382192
• EN300-188087
• AS-47458
• F13808
• LEFHFXVPBQVHRP-UHFFFAOYSA-N
• AKOS024260991
• SB31362
• DTXSID701227761

• MDL： MFCD11858508
• Inchi： 1S/C8H7BrF3NO/c1-5-2-6(9)3-13-7(5)14-4-8(10,11)12/h2-3H,4H2,1H3
• InChI Key： LEFHFXVPBQVHRP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)OCC(F)(F)F

Computed Properties

• Exact Mass: 268.96631g/mol
• Monoisotopic Mass: 268.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-Bromo-3-methyl-2-(2,2,2-trifluoroethoxy)pyridine

Professional Introduction to 5-Bromo-3-methyl-2-(2,2,2-trifluoroethoxy)pyridine (CAS No. 1187930-58-0)

5-Bromo-3-methyl-2-(2,2,2-trifluoroethoxy)pyridine, with the chemical formula C₉H₈BrF₃NO, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The presence of a bromo substituent at the 5-position and a trifluoroethoxy group at the 2-position enhances its reactivity and utility in synthetic chemistry.

The CAS number 1187930-58-0 uniquely identifies this compound and distinguishes it from other isomers or analogs. Its molecular structure incorporates several functional groups that make it a valuable intermediate in the synthesis of more complex molecules. The bromo group provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many active pharmaceutical ingredients (APIs). Additionally, the trifluoroethoxy group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been growing interest in fluorinated pyridines due to their unique physicochemical properties. The trifluoroethoxy moiety, in particular, has been extensively studied for its ability to modulate pharmacokinetic profiles of drugs. This group can improve lipophilicity and reduce metabolic degradation, making it an attractive feature for medicinal chemists aiming to develop orally bioavailable compounds. For instance, fluorinated pyridines have been incorporated into kinase inhibitors, where they contribute to improved binding to target proteins and reduced off-target effects.

One of the most compelling applications of 5-Bromo-3-methyl-2-(2,2,2-trifluoroethoxy)pyridine is in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential activity against various diseases. A notable area of investigation has been its use as a building block for antiviral and anticancer drugs. The bromo substituent allows for easy introduction of other pharmacophores through palladium-catalyzed reactions, enabling the synthesis of complex scaffolds that mimic natural products or designed heterocycles.

Recent studies have highlighted the compound's role in generating inhibitors targeting specific enzymes involved in cancer pathways. For example, researchers have explored its derivatives as tyrosine kinase inhibitors (TKIs), which are critical in treating certain types of leukemia and solid tumors. The combination of the bromo and trifluoroethoxy groups provides a versatile platform for tuning both potency and selectivity. By modifying other parts of the molecule, such as replacing hydrogen atoms with other functional groups or introducing additional rings, chemists can fine-tune the pharmacological properties of these derivatives.

The agrochemical industry has also benefited from the versatility of 5-Bromo-3-methyl-2-(2,2,2-trifluoroethoxy)pyridine. Its structural motifs are frequently found in herbicides and fungicides due to their ability to interact with biological targets in plants. The fluorine atoms contribute to enhanced stability against environmental degradation, ensuring prolonged efficacy when applied as crop protection agents. Furthermore, the reactivity introduced by the bromo group allows for further derivatization into more specialized agrochemicals with tailored modes of action.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromo substituent at the 5-position of the pyridine ring. Subsequent nucleophilic substitution reactions with trifluoroethanol or its derivatives then install the trifluoroethoxy group at the 2-position. These synthetic routes highlight the compound's importance as a synthetic intermediate and underscore its accessibility for further chemical manipulation.

In conclusion, 5-Bromo-3-methyl-2-(2,2,2-trifluoroethoxy)pyridine (CAS No. 1187930-58-0) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features—particularly the bromo and trifluoroethoxy groups—make it an invaluable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.